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Compound of Interest

Compound Name: Epoxyparvinolide

Cat. No.: B1180284 Get Quote

For Immediate Release – In the dynamic environment of scientific research and drug

development, the safe handling and disposal of novel chemical compounds are paramount.

This document provides essential safety and logistical information for the proper disposal of

Epoxyparvinolide, a sesquiterpenoid natural product. Given the absence of a specific Safety

Data Sheet (SDS), these procedures are based on the known chemical properties of

Epoxyparvinolide, including its reactive epoxide functional group, and general guidelines for

handling potentially cytotoxic and hazardous materials.

Researchers, scientists, and drug development professionals are urged to adhere to these

protocols to ensure personal safety and environmental protection. The following step-by-step

guidance is designed to directly address operational questions and establish a clear, safe, and

compliant disposal workflow.

Chemical and Physical Properties of
Epoxyparvinolide
A summary of the known quantitative data for Epoxyparvinolide is presented below for easy

reference.
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Property Value Source

CAS Number 102227-61-2 [1][2][3]

Molecular Formula C₁₅H₂₂O₃ [2][3]

Molecular Weight 250.33 g/mol [2][3]

Hazard Assessment and Classification
Due to the presence of a highly reactive epoxide ring, Epoxyparvinolide should be handled as

a potentially hazardous substance.[4] Epoxides are known to be reactive towards a wide range

of nucleophiles and can be mutagenic.[5] Furthermore, compounds with cytotoxic potential

require stringent handling and disposal procedures to prevent exposure to personnel and

release into the environment.[6][7][8] Therefore, Epoxyparvinolide waste should be treated as

cytotoxic and hazardous chemical waste.

Experimental Protocols: Disposal of
Epoxyparvinolide
The following methodologies provide a detailed framework for the safe disposal of

Epoxyparvinolide from a laboratory setting.

Personal Protective Equipment (PPE)
Before handling Epoxyparvinolide in any form (pure compound, solutions, or contaminated

materials), personnel must wear appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is

recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A buttoned lab coat must be worn to protect from skin exposure.

Respiratory Protection: If there is a risk of aerosolization or if handling large quantities, a

properly fitted respirator (e.g., N95 or higher) should be used in a fume hood.
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Waste Segregation and Collection
Proper segregation of waste is critical to ensure safe disposal and regulatory compliance.[9]

[10]

Solid Waste:

Contaminated consumables such as gloves, paper towels, and pipette tips should be

collected in a designated, leak-proof, and puncture-resistant container lined with a purple

bag clearly labeled "Cytotoxic Waste".[8][10]

Unused or expired pure Epoxyparvinolide should be disposed of in its original container

or a securely sealed, compatible container labeled as hazardous chemical waste.

Liquid Waste:

Solutions containing Epoxyparvinolide must be collected in a dedicated, leak-proof, and

shatter-resistant container (e.g., high-density polyethylene or glass).

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Epoxyparvinolide," and the approximate concentration and solvent.

Do not mix Epoxyparvinolide waste with other chemical waste streams unless

compatibility has been confirmed to avoid violent reactions.[11]

Sharps Waste:

Needles, syringes, or any other sharps contaminated with Epoxyparvinolide must be

placed in a designated, puncture-proof sharps container labeled "Cytotoxic Sharps

Waste".[10]

Spill Management
In the event of a spill, the following procedure should be followed immediately:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.
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Don Appropriate PPE: As outlined in the PPE section.

Contain the Spill: For liquid spills, use an absorbent material (e.g., chemical spill pillows or

vermiculite) to contain the spill. For solid spills, gently cover with a damp paper towel to

avoid raising dust.

Clean the Spill: Carefully collect the absorbent material or contaminated paper towels and

place them in the designated cytotoxic waste container.

Decontaminate the Area: Clean the spill area with a suitable laboratory detergent and then

rinse with water. All cleaning materials must be disposed of as cytotoxic waste.

Report the Spill: Inform the laboratory supervisor and follow institutional reporting

procedures.

Final Disposal
All collected Epoxyparvinolide waste must be disposed of through the institution's hazardous

waste management program.[12][13][14]

Ensure all waste containers are securely sealed and properly labeled.

Arrange for pickup by the designated environmental health and safety (EHS) department or

a licensed hazardous waste contractor.

Incineration is the preferred method for the final disposal of cytotoxic waste.[10][12]

Visualizing the Disposal Workflow
To aid in understanding the logical flow of the disposal process, the following diagrams

illustrate the key decision points and pathways.
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Step 1: Personal Protective Equipment (PPE)

Step 2: Waste Generation & Segregation

Step 3: Waste Collection

Step 4: Final Disposal

Wear appropriate PPE:
- Chemical-resistant gloves (double)

- Safety glasses/goggles
- Lab coat

- Respirator (if needed)
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Caption: Epoxyparvinolide Disposal Workflow Diagram.
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Epoxyparvinolide Spill Occurs

Evacuate and Secure Area
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Caption: Epoxyparvinolide Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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